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Compound of Interest

Compound Name: 2-(1-Phenylethyl)aniline
CAS No.: 28534-06-7
Cat. No.: B14694717
Get Quote
. J

Executive Summary & Chemical Identity[1][2][3]

2-(1-Phenylethyl)aniline (often encountered as its chiral forms, e.g., (S)-2-(1-
Phenylethyl)aniline) is a sterically hindered aromatic amine. Unlike simple aniline, the bulky
phenylethyl group at the ortho position imparts unique reactivity and stability profiles, making it
a critical scaffold in the synthesis of chiral ligands (N-heterocyclic carbenes) and organometallic
catalysts.

However, this structural complexity does not mitigate the inherent toxicity of the aniline moiety.
This guide synthesizes standard safety data with advanced handling protocols required for
high-value, reactive intermediates.

Chemical Identification Table
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Parameter Details
Chemical Name 2-(1-Phenylethyl)aniline
2-(a-Methylbenzyl)aniline; o-(1-
Synonyms -
Phenylethyl)aniline
CAS Number 64655-66-1 (Racemate); 21232-24-6 (S-isomer)
Molecular Formula Ci4H1sN
Molecular Weight 197.28 g/mol
Aniline ring substituted at the ortho position with
Structure a 1-phenylethyl group.[1][2][31[41[5][6][71[81[9]

[10]

Hazard Identification & Toxicology (GHS)

Core Hazard Directive: Treat as a Category 3 Acute Toxicant and a Specific Target Organ
Toxicant (Blood).[6]

While specific LD50 data for this derivative is often extrapolated, the metabolic activation
pathway follows the conserved aniline mechanism. The lipophilic phenylethyl group may
enhance dermal absorption compared to unsubstituted aniline.

GHS Classification (Extrapolated from Class Data)
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Hazard Class Category Hazard Statement

H301/H311: Toxic/Harmful if
Acute Toxicity (Oral/Dermal) Cat 3/4 swallowed or in contact with
skin.[6]

H315/H319: Causes skin and
Skin/Eye Irritation Cat 2/2A serious eye irritation.[7][8][10]
[11]

H372: Causes damage to

STOT - Repeated Exposure Catl organs (Blood/Spleen) through
prolonged exposure.

H410: Very toxic to aquatic life

Aquatic Toxicity Cat 1/2 ) )
with long-lasting effects.[6]

The Mechanism of Toxicity: Methemoglobinemia

Unlike simple corrosive injuries, aniline toxicity is systemic. The liver metabolizes the amine
into an N-hydroxylamine intermediate. This active metabolite oxidizes Hemoglobin (Fe2*) to
Methemoglobin (Fe3*), which cannot transport oxygen, leading to chemical asphyxiation.

Figure 1: Metabolic Activation & Toxicity Pathway This diagram illustrates the causality between
exposure and physiological failure.
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Physicochemical Properties[5][8][14][15]

Understanding the physical state is crucial for selecting engineering controls. As a high-boiling
oil, inhalation risk is lower than volatile solvents unless heated or aerosolized, but surface
contamination persists longer.
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Property Value | Characteristic Experimental Note

May darken (oxidize) upon

Physical State Viscous Liquid
storage.
Color indicates oxidation level,
Color Pale yellow to brown -
purify if dark brown.
- ) Extrapolated from similar
Boiling Point ~160-165 °C @ 2 mmHg ) N
hindered anilines.
) Denser than water; sinks in
Density ~1.05 g/cm?3 )
aqueous spills.
- o Soluble in DCM, EtOAc,
Solubility Immiscible in water
MeOH.
Less basic than aniline due to
pKa ~3.5-4.0

steric hindrance.

Advanced Handling & Storage Protocol

The "Self-Validating” Workflow: Safety is not just PPE; it is a logic gate system. If one condition
fails, the workflow halts.

A. Engineering Controls[9]

o Primary Barrier: All transfers must occur in a certified fume hood with face velocity >0.5 m/s.

 Inert Atmosphere: Store and handle under Nitrogen or Argon.[4] The benzylic hydrogen (on
the phenylethyl group) is susceptible to radical autoxidation, which can form peroxides or
degrade the amine.

B. Personal Protective Equipment (PPE) Selection[9]

e Glove Logic: Standard Nitrile gloves (0.11 mm) offer <15 minutes protection against aromatic
amines.

o Recommendation: Use Silver Shield (Laminate) or double-gloved Thick Nitrile (>0.2 mm).
Change immediately upon splash.
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e Respiratory: If heating outside a hood (not recommended), a full-face respirator with OV
(Organic Vapor) and P100 (Particulate) cartridges is mandatory.

C. Storage Stability

o Temp: 2-8 °C (Refrigerated).
o Container: Amber glass with Teflon-lined cap. Light accelerates photo-oxidation.

e Incompatibility: Segregate from strong oxidizers (nitric acid, peroxides) and acid chlorides.

Emergency Response Architecture

Figure 2: Exposure Response Decision Matrix Follow this logic immediately upon suspected
exposure.
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Specific Medical Note

Cyanosis (blue skin/lips) is a late sign of Methemoglobinemia. Do not wait for cyanosis to seek
medical help. Provide the medical team with the SDS and explicitly mention "Suspected Aniline
Poisoning" so they can prepare Methylene Blue if necessary.

Synthesis & Application Context
Why use 2-(1-Phenylethyl)aniline?
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In drug development, this molecule is a "privileged structure.” The chiral version allows for the
induction of chirality in metal-catalyzed reactions.

» Chiral Ligand Synthesis: It is a precursor for N-aryl imines and N-heterocyclic carbenes
(NHCs). The bulky ortho-substituent forces the metal center into a rigid geometry, improving
enantioselectivity in catalytic cycles (e.g., Suzuki-Miyaura coupling).

 Steric Blocking: In medicinal chemistry, the bulky group prevents metabolic attack at the
ortho position, potentially extending the half-life of the drug candidate.

Waste Disposal[9][12][13]

» Do not mix with general organic waste if acidic. Exothermic salt formation can pressurize
waste containers.

o Protocol: Neutralize excess amine with dilute HCI to form the stable hydrochloride salt, then
dispose of as "Hazardous Organic Waste (Halogen-free)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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